Cas no 2171809-70-2 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid
• CAS No: 2171809-70-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5860403
• PubChem ID: 165716270
• Update Time: 2025-10-28

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid
• EN300-1539081
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-hydroxybutanoic acid
• 2171809-70-2

• Inchi： 1S/C25H28N2O6/c28-21(22(29)30)11-14-26-23(31)25(12-5-6-13-25)27-24(32)33-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21,28H,5-6,11-15H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： QSXIBCLXUWWJFY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCC(C(=O)O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid is a complex organic compound with the CAS number 2171809-70-2. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a hydroxyl-containing butanoic acid moiety. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protecting group in organic chemistry. The cyclopentane ring adds rigidity and potentially enhances the compound's stability or bioavailability, while the hydroxyl and carboxylic acid groups provide opportunities for further functionalization or biological activity.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to form self-assembled nanoparticles. These nanoparticles have shown promise in improving drug solubility and targeting specific tissues, making them a valuable tool in cancer therapy and other disease treatments. Additionally, the Fmoc group has been shown to enhance the biocompatibility of the compound, reducing immune responses when used in vivo.

The synthesis of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the subsequent coupling with the cyclopentane derivative. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale production.

In terms of applications, this compound has been investigated for its role in enzyme inhibition. Studies have demonstrated that it can act as a competitive inhibitor of certain proteases, which are enzymes involved in protein degradation. This property makes it a potential candidate for developing therapeutic agents targeting conditions such as neurodegenerative diseases or inflammatory disorders. Furthermore, its ability to modulate enzyme activity without causing significant cytotoxicity has been noted as a significant advantage over traditional inhibitors.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid. Molecular docking studies have revealed key binding motifs that contribute to its enzymatic activity, guiding further optimization efforts. These studies also highlight the importance of the hydroxyl and carboxylic acid groups in stabilizing interactions with target proteins.

From an environmental perspective, researchers have evaluated the biodegradability of this compound. Results indicate that under aerobic conditions, it undergoes gradual degradation through microbial action, minimizing its environmental footprint. This property is particularly important for compounds intended for biomedical applications, where eco-friendly characteristics are increasingly valued.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-hydroxybutanoic acid represents a versatile molecule with diverse applications in organic synthesis, drug delivery, and enzyme inhibition. Its unique structure and functional groups make it a valuable tool in advancing biomedical research and therapeutic development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.